1,3,5-Triazin-2(1H)-one, 4-amino-1-(2-deoxy-beta-D-erythro-pentofuranosyl)-
1,3,5-Triazin-2(1H)-one, 4-amino-1-(2-deoxy-beta-D-erythro-pentofuranosyl)-
4-amino-1-[4-hydroxy-5-(hydroxymethyl)-2-oxolanyl]-1,3,5-triazin-2-one is a member of triazines.
An azacitidine derivative and antineoplastic antimetabolite. It inhibits DNA methyltransferase to re-activate silent genes, limiting METASTASIS and NEOPLASM DRUG RESISTANCE. Decitabine is used in the treatment of MYELODISPLASTIC SYNDROMES, and ACUTE MYELOID LEUKEMIA.
An azacitidine derivative and antineoplastic antimetabolite. It inhibits DNA methyltransferase to re-activate silent genes, limiting METASTASIS and NEOPLASM DRUG RESISTANCE. Decitabine is used in the treatment of MYELODISPLASTIC SYNDROMES, and ACUTE MYELOID LEUKEMIA.
Brand Name:
Vulcanchem
CAS No.:
22432-95-7
VCID:
VC0193342
InChI:
InChI=1S/C8H12N4O4/c9-7-10-3-12(8(15)11-7)6-1-4(14)5(2-13)16-6/h3-6,13-14H,1-2H2,(H2,9,11,15)
SMILES:
C1C(C(OC1N2C=NC(=NC2=O)N)CO)O
Molecular Formula:
C8H12N4O4
Molecular Weight:
228.21 g/mol
1,3,5-Triazin-2(1H)-one, 4-amino-1-(2-deoxy-beta-D-erythro-pentofuranosyl)-
CAS No.: 22432-95-7
Impurities
VCID: VC0193342
Molecular Formula: C8H12N4O4
Molecular Weight: 228.21 g/mol
Purity: > 95%
| CAS No. | 22432-95-7 |
|---|---|
| Product Name | 1,3,5-Triazin-2(1H)-one, 4-amino-1-(2-deoxy-beta-D-erythro-pentofuranosyl)- |
| Molecular Formula | C8H12N4O4 |
| Molecular Weight | 228.21 g/mol |
| IUPAC Name | 4-amino-1-[4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,3,5-triazin-2-one |
| Standard InChI | InChI=1S/C8H12N4O4/c9-7-10-3-12(8(15)11-7)6-1-4(14)5(2-13)16-6/h3-6,13-14H,1-2H2,(H2,9,11,15) |
| Standard InChIKey | XAUDJQYHKZQPEU-UHFFFAOYSA-N |
| SMILES | C1C(C(OC1N2C=NC(=NC2=O)N)CO)O |
| Canonical SMILES | C1C(C(OC1N2C=NC(=NC2=O)N)CO)O |
| Appearance | White Solid |
| Melting Point | 186-188°C |
| Description | 4-amino-1-[4-hydroxy-5-(hydroxymethyl)-2-oxolanyl]-1,3,5-triazin-2-one is a member of triazines. An azacitidine derivative and antineoplastic antimetabolite. It inhibits DNA methyltransferase to re-activate silent genes, limiting METASTASIS and NEOPLASM DRUG RESISTANCE. Decitabine is used in the treatment of MYELODISPLASTIC SYNDROMES, and ACUTE MYELOID LEUKEMIA. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 2' Deoxy 5 azacytidine 2'-deoxy-5-azacytidine 5 Aza 2' deoxycytidine 5 Azadeoxycytidine 5 Deoxyazacytidine 5-aza-2'-deoxycytidine 5-AzadC 5-azadeoxycytidine 5-deoxyazacytidine 5AzadC AzadC compound Compound, AzadC Dacogen decitabine decitabine mesylate Mesylate, Decitabine NSC 127716 NSC-127716 NSC127716 |
| PubChem Compound | 16886 |
| Last Modified | Nov 11 2021 |
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